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Compound of Interest

Compound Name: 18:0 DAP

Cat. No.: B15578653

For Researchers, Scientists, and Drug-Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of 1,2-distearoyl-sn-
glycero-3-phosphocholine (DSPC), a critical component in the development of liposomal drug
delivery systems and lipid nanopatrticles. Understanding the solubility of DSPC in various
organic solvents is fundamental for the preparation, formulation, and manufacturing of these
advanced therapeutic modalities. This document compiles quantitative solubility data, outlines
detailed experimental protocols for solubility determination, and presents a visual workflow to
guide laboratory practices.

Quantitative Solubility of DSPC

The solubility of DSPC in organic solvents is a critical parameter for its handling and the
formulation of lipid-based nanoparticles. The following table summarizes the available
guantitative data for the solubility of DSPC in several common organic solvents. It is important
to note that factors such as temperature, the presence of other lipids, and the specific
experimental conditions can influence these values.
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Concentration Concentration

Solvent Conditions Source(s)
(mg/mL) (mM)
Chloroform 79.01 100 Not Specified [1]
Ethanol ~1 Not Specified Not Specified [2][3]
Ultrasonic and
Ethanol 10 Not Specified ) [4]
warming

Ultrasonic and
Ethanol 12.5 15.82 ] [5]
warming to 60°C

With gentle

Ethanol 15.8 20 ] [1]
warming

DMSO Soluble Not Specified Not Specified [6]

Molecular Weight of DSPC is approximately 790.15 g/mol .[3][7]

Experimental Protocol for Determining DSPC
Solubility in Organic Solvents

The determination of lipid solubility is a fundamental experimental procedure in lipid-based
drug delivery research. The following protocol provides a generalized yet detailed methodology
for accurately measuring the solubility of DSPC in an organic solvent of interest.

Principle:

The solubility of a lipid is determined by creating a saturated solution at a specific temperature.
The concentration of the dissolved lipid in the supernatant is then quantified after removing the
undissolved excess.

Materials:
o 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) powder

» Organic solvent of choice (e.g., ethanol, chloroform, methanol)
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e Sealed glass vials

o Shaker or agitator with temperature control

e Centrifuge

o Pipettes

» Analytical balance

» Quantification instrumentation (e.g., HPLC with Evaporative Light Scattering Detector
(ELSD), or equipment for a phosphate assay like the Bartlett assay)

Procedure:

o Sample Preparation: Add an excess amount of DSPC powder to a known volume of the
selected organic solvent in a sealed glass vial. The use of an excess ensures that a
saturated solution is formed.

» Equilibration: Tightly seal the vial to prevent solvent evaporation. Place the vial in a
temperature-controlled shaker or agitator. Agitate the mixture for a prolonged period (e.g.,
24-48 hours) to ensure that the solution reaches equilibrium.[3]

o Separation of Undissolved Solute: After equilibration, centrifuge the vial at a high speed to
pellet all of the undissolved DSPC at the bottom of the vial.[3]

o Supernatant Collection: Carefully collect a precise aliquot of the clear supernatant without
disturbing the pellet.

e Solvent Evaporation: Evaporate the solvent from the collected supernatant. This can be
achieved using a gentle stream of nitrogen or by using a rotary evaporator.

o Reconstitution: Reconstitute the dried lipid residue in a suitable solvent that is compatible
with the chosen quantification method.

» Quantification: Quantify the amount of dissolved DSPC using a suitable analytical technique.

[3]
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o HPLC-ELSD: This is a common and accurate method for lipid quantification.

o Phosphate Assay (e.g., Bartlett Assay): This colorimetric assay can be used to determine
the phosphate content, which is directly proportional to the amount of phospholipid

present.

Experimental Workflow for Solubility Determination

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of DSPC in an organic solvent.
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Caption: Workflow for DSPC Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15578653?utm_src=pdf-custom-synthesis
https://www.bio-techne.com/p/supplemental/dspc_7943
https://cdn.caymanchem.com/cdn/insert/15100.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physicochemical_Properties_of_1_2_distearoyl_sn_glycero_3_phosphocholine_DSPC.pdf
https://www.abmole.com/products/dspc.html
https://www.medchemexpress.com/1-2-distearoyl-sn-glycero-3-phosphorylcholine.html
https://www.medkoo.com/products/43271
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Distearoylphosphatidylcholine_DSPC_Structure_Function_and_Applications.pdf
https://www.benchchem.com/product/b15578653#solubility-of-dspc-in-organic-solvents
https://www.benchchem.com/product/b15578653#solubility-of-dspc-in-organic-solvents
https://www.benchchem.com/product/b15578653#solubility-of-dspc-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15578653?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

